(S)-5-(Amidinoamino)-2-(benzoylamino)-N-(4-nitrophenyl)valeramide monohydrochloride

• CAS No.: 21653-40-7
• Product Name: (S)-5-(Amidinoamino)-2-(benzoylamino)-N-(4-nitrophenyl)valeramide monohydrochloride
• Molecular Formula: C19H23ClN6O4
• Molecular Weight: 434.9 g/mol
• IUPAC Name: N-[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]benzamide;hydrochloride
• Standard InChI: InChI=1S/C19H22N6O4.ClH/c20-19(21)22-12-4-7-16(24-17(26)13-5-2-1-3-6-13)18(27)23-14-8-10-15(11-9-14)25(28)29;/h1-3,5-6,8-11,16H,4,7,12H2,(H,23,27)(H,24,26)(H4,20,21,22);1H/t16-;/m0./s1
• Standard InChIKey: DEOKFPFLXFNAON-NTISSMGPSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)N[C@@H](CCCN=C(N)N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-].Cl
• SMILES: C1=CC=C(C=C1)C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-].Cl
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-].Cl
• Synonyms: 21653-40-7;(S)-N-(5-Guanidino-1-((4-nitrophenyl)amino)-1-oxopentan-2-yl)benzamidehydrochloride;BANI;L-BAPNA;L-BAPA;Nalpha-Benzoyl-L-arginine4-nitroanilidehydrochloride;Benzamide,N-[(1S)-4-[(aminoiminomethyl)amino]-1-[[(4-nitrophenyl)amino]carbonyl]butyl]-,monohydrochloride(9CI);Bz-Arg-Pna-HCl;B3133_SIGMA;B3279_SIGMA;SCHEMBL593062;CTK8G2097;MolPort-003-926-220;EINECS244-505-6;AKOS015889884;VZ33132;AK117110;KB-211905;ST24036359;A815583;N|A-Benzoyl-L-arginine4-nitroanilidehydrochloride;(S)-5-(Amidinoamino)-2-(benzoylamino)-N-(4-nitrophenyl)valeramidemonohydrochloride;N-[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]benzamidehydrochloride;N-[(2S)-5-[bis(azanyl)methylideneamino]-1-[(4-nitrophenyl)amino]-1-oxidanylidene-pentan-2-yl]benzamidehydrochloride
• PubChem Compound: 16219022
• Last Modified: Aug 15 2023